![molecular formula C10H7F3N2O2 B1392721 2-[6-(Trifluoromethyl)imidazo[1,2-a]pyridin-2-yl]acetic acid CAS No. 1221792-70-6](/img/structure/B1392721.png)
2-[6-(Trifluoromethyl)imidazo[1,2-a]pyridin-2-yl]acetic acid
Overview
Description
“2-[6-(Trifluoromethyl)imidazo[1,2-a]pyridin-2-yl]acetic acid” is a chemical compound . It’s a part of a class of compounds known as imidazo[1,2-a]pyridines, which have attracted significant interest among the medicinal chemistry community due to their promising and diverse bioactivity .
Synthesis Analysis
The synthesis of this compound involves a condensation reaction of an α-bromocarbonyl compound with 2-aminopyridine derivatives in neutral, weak basic organic solvents at elevated temperature . The yield was 560 mg (67%), and the product was a white powder .Molecular Structure Analysis
The molecular structure of this compound can be analyzed using NMR spectroscopy. The 1H NMR spectrum shows peaks at various chemical shifts, indicating the presence of different types of hydrogen atoms in the molecule .Physical And Chemical Properties Analysis
This compound is a white powder with a melting point of 233–234°C . Its empirical formula is C10H10F3N3, and its molecular weight is 229.20 .Scientific Research Applications
Comprehensive Analysis of 2-[6-(Trifluoromethyl)imidazo[1,2-a]pyridin-2-yl]acetic Acid Applications
Pharmaceutical Applications: Imidazo[1,2-a]pyridine derivatives are widely used in medicine, with applications including the treatment of short-term insomnia and brain function disorders. Zolpidem, a well-known derivative, is an example of such use .
Chemical Synthesis: These compounds are involved in chemical synthesis processes, such as the trifluoromethylation of imidazo[1,2-a]pyridine derivatives. This reaction is significant due to its broad substrate scope and tolerance of various functional groups .
Material Science: In material science, these derivatives have potential uses in creating new materials with desirable properties for various applications .
Optoelectronic Devices: Imidazo[1,2-a]pyridine derivatives are used in the development of optoelectronic devices due to their luminescent properties .
Sensors: These compounds can be utilized in sensor technology, providing sensitive detection capabilities for various applications .
Anti-Cancer Drugs: Some derivatives have shown promise as anti-cancer drugs, contributing to the ongoing research in cancer treatment .
Confocal Microscopy and Imaging: Due to their luminescent properties, these derivatives are also used as emitters for confocal microscopy and imaging, aiding in scientific research and medical diagnostics .
Antibacterial and Antiviral Agents: The imidazo[1,2-a]pyridine scaffold is attractive for pharmaceutical applications such as antibacterial and antiviral agents due to its efficacy in these areas .
Mechanism of Action
Target of Action
The primary targets of 2-[6-(Trifluoromethyl)imidazo[1,2-a]pyridin-2-yl]acetic acid are currently unknown . The compound is part of a collection of unique chemicals provided to early discovery researchers
Mode of Action
Given its structural similarity to other imidazo[1,2-a]pyridine derivatives, it may interact with its targets in a similar manner . .
Biochemical Pathways
Imidazo[1,2-a]pyridine derivatives have been found to have broad substrate scope and tolerate various functional groups , suggesting that they may interact with multiple biochemical pathways.
Result of Action
The molecular and cellular effects of 2-[6-(Trifluoromethyl)imidazo[1,2-a]pyridin-2-yl]acetic acid’s action are currently unknown
Action Environment
It is recommended that the compound be stored at 28°C to maintain its stability .
properties
IUPAC Name |
2-[6-(trifluoromethyl)imidazo[1,2-a]pyridin-2-yl]acetic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H7F3N2O2/c11-10(12,13)6-1-2-8-14-7(3-9(16)17)5-15(8)4-6/h1-2,4-5H,3H2,(H,16,17) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AMHRIMIWEWHXRJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=NC(=CN2C=C1C(F)(F)F)CC(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H7F3N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID101204250 |
Source
|
| Record name | 6-(Trifluoromethyl)imidazo[1,2-a]pyridine-2-acetic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID101204250 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
244.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-[6-(Trifluoromethyl)imidazo[1,2-a]pyridin-2-yl]acetic acid | |
CAS RN |
1221792-70-6 |
Source
|
| Record name | 6-(Trifluoromethyl)imidazo[1,2-a]pyridine-2-acetic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1221792-70-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 6-(Trifluoromethyl)imidazo[1,2-a]pyridine-2-acetic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID101204250 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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